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Compound of Interest

Compound Name: 3-(Methylthio)propyl acetate

Cat. No.: B104257

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling 3-(Methylthio)propyl acetate, offering procedural, step-by-step guidance to foster a
culture of safety and build trust in your operational protocols.

Chemical Profile:

Name: 3-(Methylthio)propyl acetate

CAS Number: 16630-55-0[1]

Formula: C6H1202S[1]

Synonyms: Acetic Acid 3-(Methylthio)propyl Ester, Methionyl acetate[2][3]

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against chemical exposure. The following table
summarizes the recommended PPE for handling 3-(Methylthio)propyl acetate.
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Operational Plan: From Receipt to Disposal

A systematic approach to handling chemicals minimizes risks. Follow these steps for the safe
management of 3-(Methylthio)propyl acetate.

1. Receiving and Inspection:
» Upon receipt, visually inspect the container for any signs of damage or leaks.

o Ensure the supplier's label and Safety Data Sheet (SDS) are present and legible.
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Log the chemical into your laboratory's inventory system.

. Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1]

Keep the container tightly closed when not in use.[4]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[7]
The recommended storage temperature is typically 2-8°C.[3][8]
. Handling and Use:

Always handle 3-(Methylthio)propyl acetate in a well-ventilated area, preferably within a
chemical fume hood.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[5][9]

Use only non-sparking tools.[5][6]

Avoid contact with skin, eyes, and clothing.[4][5]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Wash hands thoroughly after handling.[1][4]

. Disposal:

Dispose of waste in accordance with all local, regional, and national regulations.[1][5]

Chemical waste generators are responsible for determining if a discarded chemical is
classified as hazardous waste.[5]

Do not dispose of the chemical down the drain or into the environment.[4][6]

Contaminated containers should be treated as the product itself and disposed of accordingly.

[6]
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Emergency Plan: Spills and Exposure

Prompt and correct action during an emergency can significantly mitigate harm.

First Aid Measures:

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If breathing has stopped,
Inhalation ) e o ) )
provide artificial respiration. Seek immediate

medical attention.[4][10]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ] ]
water for at least 15 minutes. Seek medical

attention if irritation persists.[4][10]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4][5]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[4][5]

Spill Cleanup Protocol:

o Evacuate and Alert: Immediately evacuate the spill area and alert nearby personnel and your
supervisor.[11]

» Control Ignition Sources: If the material is flammable, extinguish all nearby ignition sources.
[11]

o Ventilate: Increase ventilation to the area, if safe to do so.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://aksci.com/sds/J93199_SDS.pdf
http://www.jsdkchem.com/news_xq/2.html
https://aksci.com/sds/J93199_SDS.pdf
http://www.jsdkchem.com/news_xq/2.html
https://aksci.com/sds/J93199_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC158290100&countryCode=US&language=en
https://aksci.com/sds/J93199_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC158290100&countryCode=US&language=en
https://ehs.princeton.edu/chemical/spill/procedures
https://ehs.princeton.edu/chemical/spill/procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Don PPE: Wear the appropriate PPE for spill cleanup as detailed in the table above.

o Contain the Spill: Use inert, non-combustible absorbent materials like sand, earth, or
vermiculite to contain the spill. Prevent the spill from entering drains or waterways.[4][10]

o Absorb and Collect: Carefully absorb the spilled material. Collect the absorbed material and
any contaminated soil or other materials into a suitable, labeled container for disposal.[10]

o Decontaminate: Clean the spill area with a suitable detergent and water.

» Dispose: Dispose of the collected waste and contaminated materials as hazardous waste in
accordance with regulations.[10]

For large spills, contact your institution's Environmental Health and Safety (EHS) department or
emergency response team.[11]

Below is a workflow diagram for handling a chemical spill of 3-(Methylthio)propyl acetate.
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Caption: Workflow for Handling a Chemical Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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